2-benzyl-6-phenyl-5-piperidino-3(2H)-pyridazinone

• IUPAC Name: 2-benzyl-6-phenyl-5-piperidin-1-ylpyridazin-3-one
• InChI: InChI=1S/C22H23N3O/c26-21-16-20(24-14-8-3-9-15-24)22(19-12-6-2-7-13-19)23-25(21)17-18-10-4-1-5-11-18/h1-2,4-7,10-13,16H,3,8-9,14-15,17H2
• InChI Key: UAYRJCSIJIOXRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=O)N(N=C2C3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol
• CAS No.: 861208-91-5

Description

2-benzyl-6-phenyl-5-piperidino-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C22H23N3O and its molecular weight is 345.446. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Anticancer and Antioxidant Activities : A study focused on synthesizing new 3(2H)-one pyridazinone derivatives to explore their potential antioxidant activity. These compounds were tested for in-vitro antioxidant activity, demonstrating potent antioxidant properties at a concentration of 50µg/ml. Molecular docking studies were also conducted to assess their anticancer potential, highlighting the versatility of pyridazinone derivatives in drug development (Mehvish & Kumar, 2022).

• Analgesic and Anti-inflammatory Agents : Research into Mannich bases of arylpyridazinones revealed compounds with significant analgesic and anti-inflammatory activities. These findings are vital for developing new therapeutic agents targeting pain and inflammation, demonstrating the pyridazinone scaffold's potential in medicinal chemistry (Gökçe et al., 2005).

Molecular Docking and SAR Studies

• Antihypertensive Activity : Pyridazinone derivatives were synthesized and assessed for their antihypertensive activity via molecular docking studies using human Angiotensin Converting Enzyme (ACE) as a target. This research underscores the importance of pyridazinone derivatives in discovering new antihypertensive drugs, showcasing the application of molecular modeling in drug discovery (Imran & Nayeem, 2016).

Herbicidal Activity

• Modes of Action in Herbicides : Studies on substituted pyridazinone compounds have demonstrated their ability to inhibit the Hill reaction and photosynthesis, contributing to their phytotoxicity. This research provides insight into the modes of action of pyridazinone herbicides, offering a foundation for the development of new agricultural chemicals (Hilton et al., 1969).